Cas no 2784-93-2 (1,4-Benzenediamine, N,N'-dimethyl-2-nitro-)

• Product Name: 1,4-Benzenediamine, N,N'-dimethyl-2-nitro-
• CAS No: 2784-93-2
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 237743
• PubChem ID: 12454259
• Update Time: 2025-04-19

1,4-Benzenediamine, N,N'-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-dimethyl-2-nitro-
• 1-N,4-N-dimethyl-2-nitrobenzene-1,4-diamine
• 2784-93-2
• N~1~,N~4~-Dimethyl-2-nitrobenzene-1,4-diamine
• DTXSID60498944
• SCHEMBL10534498

• Inchi： 1S/C8H11N3O2/c1-9-6-3-4-7(10-2)8(5-6)11(12)13/h3-5,9-10H,1-2H3
• InChI Key： MYOOTZAUHFEBBL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC)NC)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.9Ų